Methyl 3-acetyl-9-benzyl-8-methyl-1-(4-methylphenyl)-4,6-dithia-1,2,9-triazaspiro[4.4]nona-2,7-diene-7-carboxylate

• Molecular Formula: C23H23N3O3S2
• Molecular Weight: 453.6 g/mol
• IUPAC Name: methyl 2-acetyl-9-benzyl-8-methyl-4-(4-methylphenyl)-1,6-dithia-3,4,9-triazaspiro[4.4]nona-2,7-diene-7-carboxylate
• InChI: InChI=1S/C23H23N3O3S2/c1-15-10-12-19(13-11-15)26-23(31-21(24-26)17(3)27)25(14-18-8-6-5-7-9-18)16(2)20(30-23)22(28)29-4/h5-13H,14H2,1-4H3
• InChI Key: SEVAOICAPBSYAJ-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)N2C3(N(C(=C(S3)C(=O)OC)C)CC4=CC=CC=C4)SC(=N2)C(=O)C

Description

Methyl 3-acetyl-9-benzyl-8-methyl-1-(4-methylphenyl)-4,6-dithia-1,2,9-triazaspiro[4.4]nona-2,7-diene-7-carboxylate is a chemical compound that has gained significant attention in scientific research. It is a spirocyclic compound that contains a triazaspiro ring system, which makes it an interesting molecule for various applications.

Mechanism of Action

The mechanism of action of Methyl 3-acetyl-9-benzyl-8-methyl-1-(4-methylphenyl)-4,6-dithia-1,2,9-triazaspiro[4.4]nona-2,7-diene-7-carboxylate is not fully understood. However, it is believed to work by inhibiting the activity of enzymes involved in bacterial and fungal cell wall synthesis. It has also been found to induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to inhibit the growth of various bacterial and fungal strains. It has also been found to induce apoptosis in cancer cells. Additionally, it has been studied for its potential use as a fluorescent probe for detecting metal ions in biological systems.

Advantages and Limitations for Lab Experiments

Methyl 3-acetyl-9-benzyl-8-methyl-1-(4-methylphenyl)-4,6-dithia-1,2,9-triazaspiro[4.4]nona-2,7-diene-7-carboxylate has several advantages for lab experiments. It is a stable compound that can be easily synthesized in the laboratory. It has also been found to have potent antibacterial, antifungal, and antitumor properties. However, its mechanism of action is not fully understood, which makes it difficult to predict its effects in different biological systems.

Future Directions

There are several future directions for the study of Methyl 3-acetyl-9-benzyl-8-methyl-1-(4-methylphenyl)-4,6-dithia-1,2,9-triazaspiro[4.4]nona-2,7-diene-7-carboxylate. One potential direction is to further investigate its mechanism of action and its effects on different biological systems. Another direction is to explore its potential use as a fluorescent probe for detecting metal ions in biological systems. Additionally, it may be worthwhile to study its potential use in combination with other drugs for the treatment of bacterial and fungal infections and cancer.

Synthesis Methods

The synthesis of Methyl 3-acetyl-9-benzyl-8-methyl-1-(4-methylphenyl)-4,6-dithia-1,2,9-triazaspiro[4.4]nona-2,7-diene-7-carboxylate involves a multi-step process. The first step involves the reaction of 4-methylbenzylamine with diethyl malonate in the presence of sodium ethoxide to form a diethyl 2-(4-methylphenyl)malonate intermediate. The intermediate is then reacted with carbon disulfide and sodium ethoxide to form diethyl 2-(4-methylphenyl)-4,6-dithioxo-1,2,3,6-tetrahydropyrimidine-5-carboxylate. The final step involves the reaction of the intermediate with methyl acetoacetate and ammonium acetate in the presence of acetic acid to form this compound.

Scientific Research Applications

Methyl 3-acetyl-9-benzyl-8-methyl-1-(4-methylphenyl)-4,6-dithia-1,2,9-triazaspiro[4.4]nona-2,7-diene-7-carboxylate has been studied for its potential applications in various fields of science. It has been found to have antibacterial, antifungal, and antitumor properties. It has also been studied for its potential use as a fluorescent probe for detecting metal ions in biological systems.